4-(1-cyclopropylethoxy)Benzenamine

• CAS No.: 882672-36-8
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 4-(1-cyclopropylethoxy)aniline
• InChI: InChI=1S/C11H15NO/c1-8(9-2-3-9)13-11-6-4-10(12)5-7-11/h4-9H,2-3,12H2,1H3
• InChI Key: ZDWMJXDZHCYEND-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)OC2=CC=C(C=C2)N

Description

4-(1-Cyclopropylethoxy)Benzenamine is an organic compound with the molecular formula C11H15NO and a molecular weight of 177.24 g/mol This compound is characterized by the presence of a benzenamine core substituted with a 1-cyclopropylethoxy group at the para position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(1-cyclopropylethoxy)Benzenamine typically involves the reaction of 4-aminophenol with 1-bromo-1-cyclopropylethane under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of 4-aminophenol is replaced by the 1-cyclopropylethoxy group .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial practices include the use of continuous flow reactors and automated systems to maintain consistent reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 4-(1-Cyclopropylethoxy)Benzenamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Electrophilic substitution reactions often require catalysts such as sulfuric acid (H2SO4) or nitric acid (HNO3) under controlled temperatures.

Major Products Formed:

Oxidation: Quinones and related compounds.

Reduction: Various amine derivatives.

Substitution: Nitro, sulfo, and halo derivatives of the original compound.

Scientific Research Applications

4-(1-Cyclopropylethoxy)Benzenamine has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and pharmaceutical formulations.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(1-cyclopropylethoxy)Benzenamine involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

4-Ethoxybenzenamine: Similar structure but lacks the cyclopropyl group.

4-(1-Methoxyethoxy)Benzenamine: Contains a methoxyethoxy group instead of a cyclopropylethoxy group.

4-(1-Cyclopropylmethoxy)Benzenamine: Similar but with a methoxy group instead of an ethoxy group.

Uniqueness: 4-(1-Cyclopropylethoxy)Benzenamine is unique due to the presence of the cyclopropylethoxy group, which imparts distinct chemical and physical properties. This structural feature can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable compound for various applications .